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Introduction

CHIR-124 is a potent and selective small molecule inhibitor of Checkpoint Kinase 1 (Chk1), a
critical regulator of cell cycle checkpoints in response to DNA damage.[1][2] Its ability to
abrogate the S and G2-M checkpoints makes it a compound of significant interest in cancer
research, particularly in combination with DNA-damaging chemotherapeutic agents.[1][2][3]
Understanding the solubility of CHIR-124, especially in commonly used laboratory solvents like
dimethyl sulfoxide (DMSO), is crucial for accurate experimental design and the generation of
reliable and reproducible data in both in vitro and in vivo studies.

These application notes provide a comprehensive overview of the solubility of CHIR-124 in
DMSO, including quantitative data from various suppliers, detailed protocols for solution
preparation and solubility determination, and an overview of the signaling pathway it targets.

Quantitative Solubility Data

The solubility of CHIR-124 in DMSO can vary between different batches and suppliers. It is
also important to note that the hygroscopic nature of DMSO can significantly impact the
solubility of the compound; therefore, the use of fresh, anhydrous DMSO is highly
recommended.[1][4]
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Reported Solubility

Reported Solubility

Solvent Source(s)
(mg/mL) (mM)
DMSO 14 33.34 TargetMol[5]
10 Cayman Chemical[6]
7.14 17.00 MedChemExpress[4]
Selleck Chemicals[1]
7 16.67
[718]
2 Sigma-Aldrich[9][10]
25 Abcam[11]
Selleck Chemicals[1]
Water Insoluble Insoluble
[718]
Selleck Chemicals[1]
Ethanol Insoluble Insoluble
[718]
0.1N HCI (aq) Soluble Axon Medchem[12]
DMF 3 mg/ml Cayman Chemical[6]

Note: The molecular weight of CHIR-124 is 419.91 g/mol .[1][4][8][9][10][12][13]

Signaling Pathway

CHIR-124 is a selective inhibitor of Chk1 kinase.[1][2] In response to DNA damage, Chk1 is
activated and phosphorylates downstream targets, such as Cdc25 phosphatases. This
phosphorylation leads to the inhibition of cyclin-dependent kinases (CDKs) and subsequent cell
cycle arrest at the S and G2-M phases, allowing time for DNA repair. By inhibiting Chk1, CHIR-
124 prevents this cell cycle arrest, causing cells with damaged DNA to proceed into mitosis,
ultimately leading to apoptosis. This mechanism of action is particularly effective in p53-mutant
cancer cells, which are more reliant on the G2-M checkpoint for survival after DNA damage.[1]

[2][3]
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CHIR-124 inhibits Chk1, leading to mitotic catastrophe.

Experimental Protocols
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Protocol 1: Preparation of a CHIR-124 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of CHIR-124 in DMSO.
Materials:

e CHIR-124 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Calibrated micropipettes
Procedure:
o Calculate the required mass of CHIR-124:
o Molecular Weight (MW) of CHIR-124 = 419.91 g/mol
o To prepare 1 mL of a 10 mM stock solution, the required mass is:
= Mass (g) = 10 mmol/L * 1 L/1000 mL * 419.91 g/mol * 1 mL = 0.0041991 g = 4.20 mg
e Weighing CHIR-124:

o Carefully weigh out 4.20 mg of CHIR-124 powder and place it into a sterile microcentrifuge
tube.

e Adding DMSO:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the CHIR-124
powder.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571290?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

 Dissolution:
o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.
[11]

o Visually inspect the solution to ensure there are no visible particles. The solution should be
clear.

o Storage:
o Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term
storage (up to 1 year).[1]

Workflow for preparing a CHIR-124 stock solution.

Protocol 2: General Guideline for Determining the
Solubility of CHIR-124 in DMSO

This protocol provides a general method to experimentally determine the solubility of a specific
batch of CHIR-124 in DMSO.

Materials:

e CHIR-124 powder

Anhydrous DMSO

A series of sterile microcentrifuge tubes

Vortex mixer

Sonicator

Centrifuge
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e High-Performance Liquid Chromatography (HPLC) system (or other suitable analytical
method)

Procedure:
e Prepare a series of CHIR-124 suspensions in DMSO:

o In separate microcentrifuge tubes, weigh out increasing amounts of CHIR-124 (e.g., 2 mg,
5 mg, 10 mg, 15 mg, 20 mg).

o Add a fixed volume of anhydrous DMSO (e.g., 1 mL) to each tube.
o Equilibration:

o Vortex each tube vigorously for 5 minutes.

o Sonicate the tubes for 15-20 minutes.

o Allow the suspensions to equilibrate at room temperature for at least 24 hours to ensure
saturation. Gentle agitation during this period is recommended.

o Separation of Saturated Solution:

o Centrifuge the tubes at high speed (e.g., 10,000 x g) for 10 minutes to pellet the
undissolved solid.

o Sample Preparation for Analysis:

o Carefully collect the supernatant from each tube, ensuring no solid particles are
transferred. This is the saturated solution.

o Prepare a series of dilutions of the supernatant with DMSO.
e Quantitative Analysis:

o Analyze the diluted samples using a validated HPLC method to determine the
concentration of CHIR-124.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571290?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o The highest concentration at which no solid was visible before centrifugation represents
an estimate of the solubility. The concentration of the saturated supernatant provides the
guantitative solubility value.

Disclaimer

The information provided in these application notes is for research purposes only. The solubility
of CHIR-124 can be influenced by factors such as the purity of the compound, the quality of the
DMSO, temperature, and equilibration time. It is recommended that researchers independently
verify the solubility of their specific batch of CHIR-124 using appropriate analytical methods.
Always refer to the manufacturer's product datasheet for the most accurate and up-to-date
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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